Cas no 2172118-88-4 (4-(3,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(3,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172118-88-4
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 5783485
• PubChem ID: 165836327
• Update Time: 2025-06-08

4-(3,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172118-88-4
• EN300-1455086
• 4-(3,4-dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• 4-(3,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C16H23NO4/c1-10(2)17-8-12(13(9-17)16(18)19)11-5-6-14(20-3)15(7-11)21-4/h5-7,10,12-13H,8-9H2,1-4H3,(H,18,19)
• InChI Key： QVWALEXWDOTQBE-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C)C)CC1C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59Ų

Additional information on 4-(3,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid

Introduction to 4-(3,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172118-88-4)

4-(3,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2172118-88-4, has garnered attention in recent years due to its potential applications in drug discovery and molecular research. The molecular structure of this compound incorporates a pyrrolidine core, which is a common motif in bioactive molecules, alongside aromatic and aliphatic substituents that contribute to its distinct chemical behavior.

The pyrrolidine ring in 4-(3,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid is a key feature that influences its pharmacological properties. Pyrrolidine derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of 3,4-dimethoxyphenyl as a substituent enhances the compound's lipophilicity and interaction with biological targets, making it a promising candidate for further investigation.

Furthermore, the propan-2-yl group attached to the pyrrolidine ring introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity. This structural feature is particularly relevant in the context of rational drug design, where subtle modifications can significantly alter the pharmacokinetic and pharmacodynamic profiles of a compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-(3,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and inflammatory diseases. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents.

The dimethoxyphenyl moiety is particularly noteworthy, as it has been shown to enhance the solubility and bioavailability of related compounds. This property is crucial for drug development, as poor solubility can limit the efficacy of a therapeutic agent. Additionally, the carboxylic acid functional group at the 3-position provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored properties.

In vitro studies have begun to explore the potential of 4-(3,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid as a lead compound for drug discovery. Initial results indicate that it may interact with targets involved in pain signaling and neurodegenerative diseases. These preliminary findings are encouraging and warrant further investigation into its mechanism of action.

The synthesis of 4-(3,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid presents an interesting challenge for organic chemists due to its complex structure. However, recent methodological improvements have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

The pharmaceutical industry is increasingly focused on developing treatments for complex diseases such as cancer and autoimmune disorders. Compounds like 4-(3,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid hold promise as starting points for novel therapeutic strategies. By leveraging advances in synthetic chemistry and computational biology, researchers aim to identify new drugs that target underlying disease mechanisms more effectively.

The potential applications of 4-(3,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals and specialty chemicals, where its unique structural features could be exploited for innovative applications. The versatility of this compound underscores its importance as a building block in chemical research.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules with specific functionalities. The case of 4-(3,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid exemplifies how structural modifications can lead to compounds with novel properties and therapeutic potential. Future research will likely focus on optimizing synthetic routes and exploring new applications for this versatile molecule.